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Compound of Interest

Compound Name: Methyl 6-Nitroindole-3-acetate
CAS No.: 2097800-34-3
Cat. No.: B12335620
Get Quote
. J

Executive Summary & Core Directive

Do not treat Methyl 6-nitroindole-3-acetate as standard organic trash.[1][2]

While this compound is an ester derivative of indole, the presence of the nitro group (-NO:z) at
the C6 position fundamentally alters its safety profile compared to the parent indole-3-acetic
acid.[2] Nitro-substituted aromatics carry latent risks of thermal instability and mutagenicity.

Immediate Action Required:
¢ Segregate: Never mix with strong oxidizers or reducing agents.
e Label: Clearly mark as "Organic Solid - Potential Mutagen.”

» Destroy: The only acceptable disposal method is high-temperature incineration at a
permitted facility equipped with scrubbers for nitrogen oxides (NOX).

Chemical Profile & Hazard Identification
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Understanding the molecule is the first step in safe disposal. This section details why specific

protocols are necessary.

Feature

Specification

Operational Implication

Chemical Name

Methyl 6-nitroindole-3-acetate

Target Analyte

Functional Groups

Indole core, Methyl Ester, Nitro

group

Nitro group dictates thermal
hazards.[1][2][3][4][5][6]

Physical State

Yellow/Orange Solid

Dust explosion hazard if finely
divided.[1][2]

Primary Hazards

Irritant (Skin/Eye), Potentially

Mutagenic

Requires double-gloving and

respiratory protection.[1][2]

Thermal Decay

Releases NOx, CO, CO2

Do not autoclave. Must be
incinerated.[1][2]

Reactivity

Sensitive to strong bases

(hydrolysis)

Avoid mixing with caustic

waste streams.[1][2]

The "Why" Behind the Protocol: The nitro group renders the carbon skeleton electron-deficient.

While generally stable under ambient conditions, nitroindoles can decompose violently if

subjected to adiabatic heating or mixed with incompatible reagents (like hydrazine or metal

hydrides) in a waste container.

Waste Stream Decision Matrix

This workflow dictates the segregation logic for Methyl 6-nitroindole-3-acetate.[1]
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Figure 1: Decision matrix for segregating Methyl 6-nitroindole-3-acetate waste streams based
on physical state and solvent composition.

Detailed Disposal Protocols
Scenario A: Solid Waste (Pure Substance)

Applicable to: Expired shelf stock, degraded samples, or excess solid reagent.[1][2]

¢ Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is
acceptable but poses a breakage risk during transport.
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 Stabilization: If the solid is old or potentially dry/crumbly, wet it slightly with a high-flashpoint
inert solvent (e.g., mineral oil) only if you suspect peroxide formation (rare for this specific
ester, but good practice for nitro compounds).

e Labeling:
o Primary Constituent: Methyl 6-nitroindole-3-acetate.[1]
o Hazard Checkboxes: Toxic, Irritant.
o Note: "Contains Nitro-aromatic."

o Storage: Store in a satellite accumulation area away from heat sources.

Scenario B: Liquid Waste (Reaction Mixtures)

Applicable to: Mother liquors, HPLC effluent, or reaction solvents.[1][2]

Critical Causality: The solvent dictates the regulatory waste code (D001 Ignitable, FO03 Spent
Solvents), while the solute (the Nitroindole) dictates the toxicity profile.

e Segregation:

o Non-Halogenated: If dissolved in Methanol, Ethyl Acetate, or Acetone -> Red Can
(Flammable).[1][2]

o Halogenated: If dissolved in Dichloromethane (DCM) or Chloroform -> Halogenated Waste
Carboy.[1][2]

e Concentration Warning:DO NOT rotovap the waste stream to dryness. Concentrating nitro
compounds in the presence of reaction byproducts can increase shock sensitivity. Leave the
waste as a dilute solution (<10% w/v).

e pH Check: Ensure the waste solution is neutral (pH 6-8). Acidic conditions can hydrolyze the
ester; basic conditions can degrade the indole ring.

Scenario C: Spill Cleanup (Emergency Contingency)
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Standard: Wet-Method Cleanup to prevent aerosolization.[1]

o PPE: Nitrile gloves (double layer), lab coat, safety goggles, and N95 dust mask (if powder is
fine).

o Containment: Do not dry sweep. Dry sweeping generates dust which is an inhalation hazard
and a potential deflagration risk.

e Method:
o Cover the spill with a solvent-dampened pad (Ethanol or water).
o Wipe inward from the perimeter.
o Place all wipes into a sealed "Solid Hazardous Debris" bag.
o Wash the surface with a mild detergent solution.

Regulatory Compliance (RCRA & EPA)

Although Methyl 6-nitroindole-3-acetate is not explicitly listed on the EPA "P-List" (Acutely
Toxic) or "U-List" (Toxic), it must be managed as Hazardous Waste based on characteristics
and best management practices.[1]

o Waste Characterization (40 CFR 262.11):

o Ignitability (D0O01): Applicable if the compound is in a flammable solvent (Flash point
<60°C).

o Toxicity: While not a TCLP metal, the nitro-aromatic nature implies potential aquatic
toxicity.

» Disposal Code: If the pure solid does not meet a specific characteristic (D-code), it should be
manifested as "Non-Regulated Chemical Waste" but flagged for Incineration Only.

» Prohibited: Do not dispose of down the drain. The compound is organic and likely poorly
biodegradable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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